BE“GH@ Methodological & Application

Check Availability & Pricing

Handling and storage procedures for 2-Bromo-4-
nitroimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-nitroimidazole

Cat. No.: B1265489

Application Notes and Protocols: 2-Bromo-4-
nitroimidazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Bromo-4-
nitroimidazole (CAS No. 65902-59-2). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the compound.

Compound Identification and Properties

2-Bromo-4-nitroimidazole is a halogenated nitroimidazole derivative utilized as a key
intermediate in synthesizing various therapeutic agents.[1] Its chemical structure, featuring a
bromine atom and a nitro group on the imidazole ring, enhances its reactivity, making it a
valuable building block in medicinal chemistry.[2]

Table 1: Physical and Chemical Properties of 2-Bromo-4-nitroimidazole
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Property Value Reference
CAS Number 65902-59-2 [3][4][5]
Molecular Formula C3H2BrNsO2 [21[3][4]
Molecular Weight 191.97 g/mol [2][3]
Appearance Yellow solid [4]

Melting Point 180°C (decomposes) [4]

Boiling Point 53°C at 1 mmHg [4]

Density 2.156 g/cm3 [4]
Solubility Sparingly soluble in water. [4]

Note: Detailed quantitative solubility data in common organic solvents is not readily available in
the reviewed literature.

Safety and Hazard Information

2-Bromo-4-nitroimidazole is classified as a hazardous substance. All personnel must be
familiar with the associated risks before handling this compound.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class

GHS Classification

Precautionary Statements

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[6]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[3] P264: Wash hands and
skin thoroughly after handling.
[3]1 P270: Do not eat, drink or
smoke when using this
product.[3]

Skin Irritation

Causes skin irritation.[6]

P280: Wear protective
gloves/protective clothing.[3]
P302+P352: IF ON SKIN:
Wash with plenty of water.[3]
P332+P317: If skin irritation

occurs: Get medical help.[3]

Eye Irritation

Causes serious eye irritation.

[6]

P280: Wear eye
protection/face protection.[3]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Respiratory Irritation

May cause respiratory
irritation.[6][7]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[3] P319: Get

medical help if you feel unwell.

[3]

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of hazards should be conducted before commencing any work.

The following PPE is mandatory when handling 2-Bromo-4-nitroimidazole:
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o Eye and Face Protection: Tightly fitting safety goggles with side-shields, conforming to EN
166 (EU) or NIOSH (US) standards, must be worn.[3][8]

¢ Skin Protection:

o Gloves: Chemical-impermeable gloves (e.g., nitrile) must be worn. Gloves should be
inspected for integrity before each use and changed frequently.[3][8]

o Protective Clothing: A flame-retardant lab coat or impervious clothing is required to prevent
skin contact.[3][8]

e Respiratory Protection: All handling of solid 2-Bromo-4-nitroimidazole that may generate
dust must be performed in a certified chemical fume hood or other suitable local exhaust

ventilation system.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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